Cas no 22807-99-4 (Benzene,1,3,5-trimethoxy-2-(phenylmethyl)-)

Benzene,1,3,5-trimethoxy-2-(phenylmethyl)- Properties

Names and Identifiers

• Benzene,1,3,5-trimethoxy-2-(phenylmethyl)-
• 2-benzyl-1,3,5-trimethoxybenzene
• AKOS024323346
• Benzyl phloroglucinol trimethyl ether
• 2,4,6-TRIMETHOXYDIPHENYLMETHANE
• SCHEMBL18029929
• 1,3,5-Trimethoxy-2-(benzyl)benzene
• 2-benzyl-1, 3, 5-trimethoxybenzene
• 22807-99-4
• Benzene, 1,3,5-trimethoxy-2-(phenylmethyl)-
• DTXSID0066828
• YTQHXEQIYCMRGS-UHFFFAOYSA-N
• +Expand

• InChIKey： YTQHXEQIYCMRGS-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H18O3/c1-17-13-10-15(18-2)14(16(11-13)19-3)9-12-7-5-4-6-8-12/h4-8,10-11H,9H2,1-3H3
• SMILES： COC1=CC(=C(CC2=CC=CC=C2)C(=C1)OC)OC

Computed Properties

• Exact Mass: 258.12564
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 258.126
• Heavy Atom Count: 19
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69
• Refractive Index: 1.54
• Boiling Point: 373°Cat760mmHg
• Flash Point: 126.1°C
• Density: 1.072